Cas no 59092-72-7 (1,3-Dithiane, 2-heptyl-)

• Product name: 1,3-Dithiane, 2-heptyl-
• CAS No: 59092-72-7
• MF: C₁₁H₂₂S₂
• MW: 218.42238
• CID: 1612197
• PubChem ID: 577290

1,3-Dithiane, 2-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 2-heptyl-
• 2-heptyl-1,3-dithiane
• OKFVZFKNCURYDV-UHFFFAOYSA-N
• 2-Heptyl-1,3-dithiane #
• DTXSID50341955
• SCHEMBL6060709
• 59092-72-7

• Inchi： InChI=1S/C11H22S2/c1-2-3-4-5-6-8-11-12-9-7-10-13-11/h11H,2-10H2,1H3
• InChI Key： OKFVZFKNCURYDV-UHFFFAOYSA-N
• SMILES： CCCCCCCC1SCCCS1

Computed Properties

• Exact Mass: 218.11646
• Monoisotopic Mass: 218.11629305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0